Cas no 17722-30-4 (2-[(2,4-dichlorophenyl)carbamoyl]acetic acid)

• Product Name: 2-[(2,4-dichlorophenyl)carbamoyl]acetic acid
• CAS No: 17722-30-4
• MF: C₉H₇Cl₂NO₃
• MW: 248.062780618668
• MDL: MFCD00201978
• CID: 4613160
• Update Time: 2025-05-24

2-[(2,4-dichlorophenyl)carbamoyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-DICHLOROANILINO)-3-OXOPROPANOIC ACID
• 2-[(2,4-dichlorophenyl)carbamoyl]acetic acid

• MDL： MFCD00201978
• Inchi： 1S/C9H7Cl2NO3/c10-5-1-2-7(6(11)3-5)12-8(13)4-9(14)15/h1-3H,4H2,(H,12,13)(H,14,15)
• InChI Key： PZFOYQMHPXPSPA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(NC1=CC=C(Cl)C=C1Cl)=O

Additional information on 2-[(2,4-dichlorophenyl)carbamoyl]acetic acid

Compound CAS No. 17722-30-4: 2-[(2,4-Dichlorophenyl)Carbamoyl]Acetic Acid

Compound CAS No. 17722-30-4, also known as 2-[(2,4-dichlorophenyl)carbamoyl]acetic acid, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. Recent studies have highlighted its potential in agricultural chemistry and pharmaceutical research, making it a topic of interest for scientists and industry professionals alike.

The molecular structure of 2-[(2,4-dichlorophenyl)carbamoyl]acetic acid consists of a dichlorophenyl group attached to a carbamoyl moiety, which is further connected to an acetic acid backbone. This arrangement imparts the compound with herbicidal activity, particularly effective against a wide range of weeds. Recent research has focused on optimizing its synthesis process to enhance yield and reduce environmental impact. For instance, a study published in the *Journal of Agricultural and Food Chemistry* demonstrated that the use of microwave-assisted synthesis significantly improves the reaction efficiency while minimizing by-products.

In terms of application, CAS No. 17722-30-4 has been extensively studied for its role as a herbicide. Its ability to inhibit the growth of unwanted vegetation makes it a valuable tool in crop protection. Field trials conducted in various climatic zones have shown consistent performance, even under adverse conditions. Furthermore, recent advancements in nanotechnology have enabled the formulation of this compound into nanoemulsions, which enhance its bioavailability and reduce the required dosage, thereby minimizing environmental exposure.

The toxicity profile of 2-[(2,4-dichlorophenyl)carbamoyl]acetic acid has also been a focal point of recent research. Studies indicate that while it exhibits potent herbicidal activity, its toxicity to non-target organisms is relatively low when applied at recommended doses. A comprehensive risk assessment published in *Environmental Science & Technology* concluded that proper application techniques can mitigate potential risks to aquatic life and soil microbiota.

Looking ahead, the development of CAS No. 17722-30-4 derivatives with improved efficacy and reduced environmental footprint is an active area of research. Scientists are exploring modifications to the dichlorophenyl group and the acetic acid backbone to tailor the compound's properties for specific agricultural needs. Additionally, collaborative efforts between academia and industry are paving the way for innovative application methods, such as controlled-release formulations and precision agriculture techniques.

In conclusion, compound CAS No. 17722-30-4 stands out as a critical component in modern agricultural practices due to its potent herbicidal activity and adaptability. With ongoing research focusing on synthesis optimization, toxicity reduction, and novel application methods, this compound is poised to play an even more significant role in sustainable agriculture. Its continued development will undoubtedly contribute to global food security while addressing environmental concerns associated with traditional pest control methods.